Cas no 1261861-10-2 (1-bromo-2-isocyanato-4-methylbenzene)

1-bromo-2-isocyanato-4-methylbenzene structure

1261861-10-2 structure

Product Name:1-bromo-2-isocyanato-4-methylbenzene

CAS No:1261861-10-2

MF:C₈H₆BrNO

MW:212.043341159821

MDL:MFCD18392233

CID:2619240

PubChem ID:79018170

Update Time:2025-04-21

1-bromo-2-isocyanato-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-isocyanato-4-methylbenzene
- 1261861-10-2
- AKOS017552634
- EN300-278297
- MDL： MFCD18392233
- Inchi： 1S/C8H6BrNO/c1-6-2-3-7(9)8(4-6)10-5-11/h2-4H,1H3
- InChI Key： DYIJPGHSYAIMTR-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=CC=1N=C=O

Computed Properties

Exact Mass: 210.96328Da
Monoisotopic Mass: 210.96328Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 29.4Å²

1-bromo-2-isocyanato-4-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-278297-0.05g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	0.05g	$226.0	2025-03-19
Enamine	EN300-278297-0.1g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	0.1g	$337.0	2025-03-19
Enamine	EN300-278297-0.25g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	0.25g	$481.0	2025-03-19
Enamine	EN300-278297-0.5g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	0.5g	$758.0	2025-03-19
Enamine	EN300-278297-1.0g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	1.0g	$971.0	2025-03-19
Enamine	EN300-278297-2.5g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	2.5g	$1903.0	2025-03-19
Enamine	EN300-278297-5.0g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	5.0g	$2816.0	2025-03-19
Enamine	EN300-278297-10.0g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95.0%	10.0g	$4176.0	2025-03-19
Enamine	EN300-278297-1g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95%	1g	$971.0	2023-09-09
Enamine	EN300-278297-5g	1-bromo-2-isocyanato-4-methylbenzene	1261861-10-2	95%	5g	$2816.0	2023-09-09

1-bromo-2-isocyanato-4-methylbenzene Related Literature

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2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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